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Compound of Interest

Compound Name: TCO-PEG2-acid

Cat. No.: B15552585

Get Quote

This technical guide provides a comprehensive overview of TCO-PEG2-acid, a

heterobifunctional crosslinker, for researchers, scientists, and drug development professionals.

It covers the chemical and physical properties, detailed experimental protocols for

bioconjugation, and the underlying chemical principles of its application.

Introduction to TCO-PEG2-acid
TCO-PEG2-acid is a versatile tool in the field of bioconjugation and chemical biology. It

incorporates a trans-cyclooctene (TCO) group, a hydrophilic polyethylene glycol (PEG) spacer,

and a terminal carboxylic acid. This unique combination of functional groups allows for a two-

step conjugation strategy, making it an invaluable reagent for creating complex biomolecular

structures such as antibody-drug conjugates (ADCs).

The TCO group is highly reactive towards tetrazine-functionalized molecules via a

bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction.[1][2] This "click

chemistry" reaction is exceptionally fast and proceeds efficiently under physiological conditions

without the need for a catalyst.[3] The terminal carboxylic acid can be activated to form a stable

amide bond with primary amines, such as those found on the surface of proteins and
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antibodies.[1][2] The hydrophilic PEG2 spacer enhances solubility in aqueous media and

reduces steric hindrance.[1][2]

Physicochemical Properties
The key properties of TCO-PEG2-acid are summarized in the table below, providing essential

data for experimental design.

Property Value Reference(s)

Chemical Formula C₁₆H₂₇NO₆ [1][4]

Molecular Weight 329.39 g/mol [4][5]

Purity Typically ≥95% or 98% [1]

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF, DCM [1]

Storage Conditions Store at -20°C, desiccated [1]

CAS Number 2250217-31-1 [1][2][5]

Chemical Structure
The chemical structure of TCO-PEG2-acid features a trans-cyclooctene ring, a short diethylene

glycol (PEG2) spacer, and a terminal carboxylic acid.

Chemical structure of TCO-PEG2-acid.

Experimental Protocols
The use of TCO-PEG2-acid in bioconjugation typically involves a two-stage process: 1)

Activation of the carboxylic acid and conjugation to a primary amine-containing biomolecule. 2)

Bioorthogonal "click" reaction of the TCO-modified biomolecule with a tetrazine-labeled

molecule.

Stage 1: Amine Conjugation via Carboxylic Acid
Activation
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This protocol describes the conjugation of TCO-PEG2-acid to a primary amine-containing

protein (e.g., an antibody) using EDC and NHS chemistry.

Materials:

TCO-PEG2-acid

Protein/antibody in an amine-free buffer (e.g., PBS)

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 4.5-6.0

Coupling Buffer: PBS, pH 7.2-7.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Desalting columns

Procedure:

Reagent Preparation:

Equilibrate TCO-PEG2-acid, EDC, and NHS to room temperature before use.

Prepare a stock solution of TCO-PEG2-acid (e.g., 10 mg/mL) in anhydrous DMSO or

DMF.

Prepare fresh stock solutions of EDC and NHS in Activation Buffer (e.g., 10 mg/mL).

Prepare the protein/antibody in Coupling Buffer at a concentration of 1-5 mg/mL.

Activation of TCO-PEG2-acid:
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In a microcentrifuge tube, mix TCO-PEG2-acid with a 1.5 to 2-fold molar excess of both

EDC and NHS in an appropriate volume of Activation Buffer.

Incubate for 15-30 minutes at room temperature to form the NHS ester.

Conjugation to Protein:

Add the activated TCO-linker solution to the protein solution. A 10-20 fold molar excess of

the linker relative to the protein is a common starting point.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle

mixing.

Quenching the Reaction:

Add Quenching Buffer to a final concentration of 50-100 mM to consume any unreacted

NHS esters.

Incubate for 15 minutes at room temperature.

Purification:

Remove excess, unreacted TCO-PEG2-acid and byproducts by passing the reaction

mixture through a desalting column, exchanging the buffer to a suitable storage buffer

(e.g., PBS).

Stage 2: TCO-Tetrazine IEDDA Reaction
This protocol outlines the "click" chemistry step to conjugate the TCO-modified protein with a

tetrazine-labeled molecule.

Materials:

TCO-modified protein (from Stage 1)

Tetrazine-labeled molecule of interest

Reaction Buffer (e.g., PBS, pH 7.4)
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Procedure:

Reaction Setup:

In a microcentrifuge tube, mix the TCO-modified protein and the tetrazine-labeled

molecule. A 1.5 to 5-fold molar excess of the tetrazine-labeled molecule is typically used to

ensure complete reaction of the TCO groups.

Incubation:

Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction

progress can sometimes be monitored by the disappearance of the characteristic color of

the tetrazine.

Final Purification:

If necessary, purify the final conjugate to remove any unreacted tetrazine-labeled molecule

using a suitable method such as size exclusion chromatography or dialysis.

Experimental Workflow and Signaling Pathway
Visualization
The following diagrams illustrate the key processes involved in the application of TCO-PEG2-
acid.
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A typical experimental workflow for bioconjugation using TCO-PEG2-acid.
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The signaling pathway of the IEDDA reaction between TCO and tetrazine.

Conclusion
TCO-PEG2-acid is a powerful and versatile reagent for the precise construction of complex

bioconjugates. Its dual functionality allows for the reliable attachment to amine-containing

biomolecules, followed by an exceptionally fast and bioorthogonal ligation with tetrazine-

modified molecules. This guide provides the foundational knowledge and practical protocols to

successfully implement TCO-PEG2-acid in a variety of research and development applications,

from fundamental biological studies to the creation of novel therapeutic and diagnostic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. interchim.fr [interchim.fr]

2. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]

3. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society
Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]

4. broadpharm.com [broadpharm.com]

5. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [An In-depth Technical Guide to TCO-PEG2-acid for
Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552585/docs#an-in-depth-technical-guide-to-tco-
peg2-acid-for-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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